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An In-Depth Technical Guide to 3-Bromophenylhydrazine Hydrochloride (CAS: 27246-81-7)

for Advanced Synthesis Applications

Introduction
3-Bromophenylhydrazine hydrochloride is a versatile organic compound that serves as a

critical building block in modern synthetic chemistry.[1] Characterized by a hydrazine functional

group attached to a brominated phenyl ring, its hydrochloride salt form enhances stability and

aqueous solubility, simplifying its handling in laboratory settings.[1] The strategic placement of

the bromine atom on the phenyl ring provides a reactive handle for further molecular

elaboration, making it an invaluable precursor in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials.[1][2]

This guide, intended for researchers and drug development professionals, provides a

comprehensive overview of 3-Bromophenylhydrazine hydrochloride. It moves beyond a

simple recitation of facts to explore the causality behind its reactivity, provide field-proven
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experimental protocols, and detail the necessary analytical methods for quality assurance,

empowering scientists to leverage this reagent's full potential.

Section 1: Physicochemical and Safety Profile
A thorough understanding of a reagent's properties and handling requirements is the

foundation of any successful synthetic endeavor. The presence of the bromine atom and the

hydrazine moiety dictates the compound's reactivity, while its hydrochloride salt form influences

its physical characteristics.

Core Properties
The fundamental physicochemical data for 3-Bromophenylhydrazine hydrochloride are

summarized below. This information is critical for calculating molar equivalents, selecting

appropriate solvents, and predicting physical behavior under various laboratory conditions.

Property Value Reference(s)

CAS Number 27246-81-7 [1][3]

Molecular Formula C₆H₇BrN₂·HCl (or C₆H₈BrClN₂) [1]

Molecular Weight 223.50 g/mol [3]

Appearance
Pale cream to brown or pale

pink crystalline powder
[4]

Melting Point
227-231 °C (with

decomposition)

Purity (Typical) ≥98% [1][4]

Safety, Handling, and Storage
3-Bromophenylhydrazine hydrochloride is a reactive and hazardous chemical that demands

careful handling to ensure personnel safety.[1] It is classified as a corrosive substance that can

cause severe skin irritation and serious eye damage.[5][6] Adherence to strict safety protocols

is non-negotiable.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b028958/docs?utm_src=pdf-body#3-bromophenylhydrazine-hydrochloride-cas-number-and-properties
https://cymitquimica.com/cas/27246-81-7/
https://www.scbt.com/p/3-bromophenylhydrazine-hydrochloride-27246-81-7
https://cymitquimica.com/cas/27246-81-7/
https://www.scbt.com/p/3-bromophenylhydrazine-hydrochloride-27246-81-7
https://www.thermofisher.com/order/catalog/product/B23510.06
https://cymitquimica.com/cas/27246-81-7/
https://www.thermofisher.com/order/catalog/product/B23510.06
https://www.benchchem.com/product/b028958/docs?utm_src=pdf-body#3-bromophenylhydrazine-hydrochloride-cas-number-and-properties
https://cymitquimica.com/cas/27246-81-7/
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=B3847&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AC167350250&productDescription=3-BROMOPHENYLHYDRAZINE+H+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Pictogram & Code Precautionary Measures

Skin Corrosion/Irritation GHS05 (Danger)
H314: Causes severe skin

burns and eye damage.

Eye Damage/Irritation
H318: Causes serious eye

damage.

P280: Wear protective gloves,

protective clothing, eye

protection, and face protection.

[6]

General Handling

P264: Wash skin thoroughly

after handling.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

Self-Validating Storage Protocol:

Atmosphere: The compound is sensitive to moisture and air.[5] To prevent degradation, it

must be stored under an inert atmosphere (e.g., argon or nitrogen).

Container: Use a tightly sealed, clearly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials,

particularly strong oxidizing agents.[1][5]

Validation: Periodically check the material's appearance. Any significant change in color or

texture may indicate degradation, necessitating re-analysis before use.

Section 2: Core Application: The Fischer Indole
Synthesis
The most prominent application of 3-Bromophenylhydrazine hydrochloride is in the Fischer

indole synthesis, a robust and widely used method for constructing the indole nucleus.[7] This
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heterocyclic motif is a cornerstone of numerous pharmaceuticals, including the triptan class of

antimigraine drugs.[7][8]

The reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is formed in situ

from the parent arylhydrazine and a suitable aldehyde or ketone.[9] The bromine substituent at

the 3-position of the phenylhydrazine ring is carried through the synthesis, yielding a 6-

bromoindole derivative, a versatile intermediate for further functionalization.

Reaction Mechanism Workflow
The accepted mechanism, first proposed by Robinson, proceeds through several key stages:

formation of the phenylhydrazone, tautomerization to an enamine, a[2][2]-sigmatropic

rearrangement, and finally, cyclization with the elimination of ammonia to form the aromatic

indole ring.[7][9]
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Caption: General mechanism of the Fischer Indole Synthesis.

Field-Proven Experimental Protocol: Synthesis of 6-
Bromo-1,2,3,4-tetrahydrocarbazole
This protocol describes the reaction of 3-Bromophenylhydrazine hydrochloride with

cyclohexanone. The choice of an acid catalyst is critical; Brønsted acids like HCl or Lewis acids

like ZnCl₂ are commonly employed.[8] Acetic acid often serves as both a solvent and a

catalyst.[10]

Materials:

3-Bromophenylhydrazine hydrochloride (1.0 eq)

Cyclohexanone (1.05 eq)
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Glacial Acetic Acid (10-15 mL per gram of hydrazine)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 3-Bromophenylhydrazine hydrochloride and glacial acetic acid. Stir the

suspension at room temperature.

Causality: Acetic acid serves as a solvent and provides the acidic medium necessary for

both hydrazone formation and the subsequent cyclization steps.[8][9]

Addition of Ketone: Add cyclohexanone dropwise to the stirring suspension. An initial

exothermic reaction and color change may be observed as the hydrazone begins to form.

Indolization: Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 2-4 hours.

Self-Validation: Monitor the reaction progress using Thin Layer Chromatography (TLC).

The disappearance of the starting materials and the appearance of a new, less polar spot

indicates product formation.

Workup and Isolation: Cool the reaction mixture to room temperature and then place it in an

ice bath to precipitate the product.

Causality: The product is less soluble in cold acetic acid. This step maximizes the initial

recovery of the crude product.

Purification: Filter the resulting solid, wash with a small amount of cold water to remove

residual acid, and then with a cold, non-polar solvent like hexane to remove non-polar

impurities.

Final Product: Dry the solid under vacuum. If necessary, further purification can be achieved

by recrystallization from a suitable solvent system (e.g., ethanol/water). The identity and

purity should be confirmed via NMR, MS, and HPLC analysis.

Section 3: Expanded Synthetic Utility
Beyond the Fischer indole synthesis, the unique structure of 3-Bromophenylhydrazine
hydrochloride allows for its use in a variety of other synthetic transformations.
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Hydrazone Derivatives and Cross-Coupling Reactions
The reaction of 3-Bromophenylhydrazine hydrochloride with aldehydes and ketones is a

straightforward method to produce stable 3-bromophenylhydrazones.[2] These derivatives are

not just intermediates for indoles but are also investigated for their own biological activities.[2]

Crucially, the bromine atom on the aromatic ring acts as a versatile synthetic handle for

palladium-catalyzed cross-coupling reactions.[2] This allows for the introduction of new carbon-

carbon or carbon-heteroatom bonds, dramatically expanding the molecular diversity accessible

from this single starting material.
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Caption: Synthetic pathways originating from 3-Bromophenylhydrazine HCl.

Section 4: Quality Control and Analytical
Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b028958/docs?utm_src=pdf-body#3-bromophenylhydrazine-hydrochloride-cas-number-and-properties
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/3-bromophenylhydrazine-hydrochloride-cas.html
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/3-bromophenylhydrazine-hydrochloride-cas.html
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/3-bromophenylhydrazine-hydrochloride-cas.html
https://www.benchchem.com/product/b028958/docs?utm_src=pdf-body-img#3-bromophenylhydrazine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensuring the purity and identity of starting materials is paramount for reproducible and

successful synthesis. A combination of chromatographic and spectroscopic techniques should

be employed.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
A standard reverse-phase HPLC method can be used to assess the purity of 3-
Bromophenylhydrazine hydrochloride. While specific methods should be validated in-house,

the following provides a robust starting point.

Protocol: HPLC Purity Assay

System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of (A) Water with 0.1% Formic Acid and (B) Acetonitrile with 0.1%

Formic Acid. Start with a high percentage of A and gradually increase B.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g.,

methanol or acetonitrile) at approximately 1 mg/mL. Dilute as necessary to fall within the

linear range of the detector.

Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of

the main peak divided by the total area of all peaks.

Self-Validation: The method should demonstrate good peak shape for the main analyte

and separation from any potential impurities. A purity level of >98% is common for high-

quality starting material.[4]

Spectroscopic Confirmation
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¹H NMR: The proton NMR spectrum should show characteristic signals for the aromatic

protons (typically in the 6.8-7.5 ppm range) and the hydrazine protons (which can be broad

and variable in position). The integration of these signals should correspond to the expected

number of protons.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. For the free base (C₆H₇BrN₂), the isotopic pattern characteristic of a bromine-

containing compound (two peaks of nearly equal intensity separated by 2 m/z units) should

be observed.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic N-H stretching bands

for the hydrazine group (typically 3200-3400 cm⁻¹) and bands associated with the

substituted benzene ring.

Conclusion
3-Bromophenylhydrazine hydrochloride is more than a simple chemical reagent; it is a

strategic starting material for the construction of complex molecular architectures. Its utility is

centered on the renowned Fischer indole synthesis but is significantly expanded by the

potential for subsequent cross-coupling reactions at the bromine position. By understanding its

chemical properties, adhering to strict safety and handling protocols, and employing rigorous

analytical validation, researchers in drug discovery and organic synthesis can effectively utilize

this compound to accelerate the development of novel and impactful chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b028958?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

